Cas no 3892-78-2 (10H-Phenothiazine,10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-,hydrochloride (1:2))

10H-Phenothiazine,10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-,hydrochloride (1:2) structure

3892-78-2 structure

Product Name:10H-Phenothiazine,10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-,hydrochloride (1:2)

CAS No:3892-78-2

MF:C₂₂H₂₆Cl₂F₃N₃S

MW:492.428152561188

CID:321810

PubChem ID:9550045

Update Time:2025-04-19

10H-Phenothiazine,10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

- 10H-Phenothiazine,10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-,hydrochloride (1:2)
- 10-[3-[4-(2-chloroethyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine,hydrochloride
- DTXSID30429563
- CHEMBL1519379
- 10-[3-[4-(2-chloroethyl)piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine;hydrochloride
- 10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-10H-phenothiazinedihydrochloride
- MLS001306391
- NSC62325
- 10-{3-[4-(2-Chloro-ethyl)-piperazin-1-yl]-propyl}-2-trifluoromethyl-10H-phenothiazine
- SMR000146101
- MLS000552586
- 3892-78-2
- NSC-62325
- Inchi： 1S/C22H25ClF3N3S.ClH/c23-8-11-28-14-12-27(13-15-28)9-3-10-29-18-4-1-2-5-20(18)30-21-7-6-17(16-19(21)29)22(24,25)26;/h1-2,4-7,16H,3,8-15H2;1H
- InChI Key： KGXTXMNKUAOQHG-UHFFFAOYSA-N
- SMILES： ClCCN1CCN(CCCN2C3C=CC=CC=3SC3C=CC(C(F)(F)F)=CC2=3)CC1.Cl

Computed Properties

Exact Mass: 491.118
Monoisotopic Mass: 491.118
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 544
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35A^2

Experimental Properties

Density: 1.274g/cm3
Boiling Point: 553.2ºC at 760 mmHg
Flash Point: 288.3ºC
Refractive Index: 1.571
LogP: 6.29740

10H-Phenothiazine,10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-,hydrochloride (1:2) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71620-10mg	Fluphenazine-N-2-chloroethane (hydrochloride)	3892-78-2	98%	10mg	￥377.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71620-25mg	Fluphenazine-N-2-chloroethane (hydrochloride)	3892-78-2	98%	25mg	￥756.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71620-50mg	Fluphenazine-N-2-chloroethane (hydrochloride)	3892-78-2	98%	50mg	￥1143.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci71620-100mg	Fluphenazine-N-2-chloroethane (hydrochloride)	3892-78-2	98%	100mg	￥2116.00	2022-04-26
A2B Chem LLC	AX65483-10mg	10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-10H-phenothiazinedihydrochloride	3892-78-2	≥95%	10mg	$29.00	2024-04-20
A2B Chem LLC	AX65483-25mg	10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-10H-phenothiazinedihydrochloride	3892-78-2	≥95%	25mg	$57.00	2024-04-20
A2B Chem LLC	AX65483-50mg	10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-10H-phenothiazinedihydrochloride	3892-78-2	≥95%	50mg	$90.00	2024-04-20
A2B Chem LLC	AX65483-100mg	10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-10H-phenothiazinedihydrochloride	3892-78-2	≥95%	100mg	$166.00	2024-04-20
1PlusChem	1P01EPU3-10mg	10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-10H-phenothiazinedihydrochloride	3892-78-2	≥95%	10mg	$71.00	2023-12-17
1PlusChem	1P01EPU3-25mg	10-[3-[4-(2-chloroethyl)-1-piperazinyl]propyl]-2-(trifluoromethyl)-10H-phenothiazinedihydrochloride	3892-78-2	≥95%	25mg	$104.00	2023-12-17